Cas no 834869-34-0 (Benzoic acid, 4-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-)

• Product name: Benzoic acid, 4-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-
• CAS No: 834869-34-0
• MF: C₁₄H₁₇ClO₅
• MW: 300.734783887863
• CID: 670972
• PubChem ID: 21027702

Benzoic acid, 4-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-
• 4-chloro-2-[2-(oxan-2-yloxy)ethoxy]benzoic acid
• 834869-34-0
• SCHEMBL8296601
• DTXSID40610248
• 4-Chloro-2-{2-[(oxan-2-yl)oxy]ethoxy}benzoic acid

• Inchi： InChI=1S/C14H17ClO5/c15-10-4-5-11(14(16)17)12(9-10)18-7-8-20-13-3-1-2-6-19-13/h4-5,9,13H,1-3,6-8H2,(H,16,17)
• InChI Key： ZHTXWNGCJYOEHR-UHFFFAOYSA-N
• SMILES： C1CCOC(C1)OCCOC2=C(C=CC(=C2)Cl)C(=O)O

Computed Properties

• Exact Mass: 300.0764513g/mol
• Monoisotopic Mass: 300.0764513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65Ų
• XLogP3: 2.8